Cas no 182306-64-5 (Ethanone,1-(5-propyl-2-pyrazinyl)-)

• Product Name: Ethanone,1-(5-propyl-2-pyrazinyl)-
• CAS No: 182306-64-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 113830
• PubChem ID: 45086306
• Update Time: 2025-04-18

Ethanone,1-(5-propyl-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-propyl-2-pyrazinyl)-
• Ethanone, 1-(5-propylpyrazinyl)- (9CI)
• 182306-64-5
• 1-(5-Propylpyrazin-2-yl)ethanone

• Inchi： 1S/C9H12N2O/c1-3-4-8-5-11-9(6-10-8)7(2)12/h5-6H,3-4H2,1-2H3
• InChI Key： OVBCDIBDTCYEDW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=N1)CCC

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: 1

Experimental Properties

• PSA: 42.85